Cas no 14527-46-9 (5-Nitrothiazole)

5-Nitrothiazole structure

Product Name:5-Nitrothiazole

CAS No:14527-46-9

Molecular Formula:C₃H₂N₂O₂S

Molecular Weight:130.12518

MDL:MFCD08436042

CID:133749

PubChem ID:541661

5-Nitrothiazole Properties

Names and Identifiers

- 5-Nitrothiazole
- 5-nitro-1,3-thiazole
- Thiazole, 5-nitro-
- 5-Nitro-thiazol
- Thiazole,5-nitro
- 5-NITRO-1,3-THIAZOLE 96
- Nandrolonephenylpropionate
- AKOS005146119
- SCHEMBL375485
- 5-Nitro-1,3-thiazole #
- CS-0203181
- CHEMBL4065457
- Thiazole,5-nitro-
- BL006203
- A3156
- MFCD08436042
- 14527-46-9
- AS-45763
- FT-0645821
- DTXSID70337299
- VVVCJCRUFSIVHI-UHFFFAOYSA-N
- 5-Nitro-1,3-thiazole 96%
- 5-Nitro-1,3-thiazole
- 5-nitrothiazole
- DB-063598
- +Expand
- MDL： MFCD08436042
- InChIKey： VVVCJCRUFSIVHI-UHFFFAOYSA-N
- Inchi： InChI=1S/C3H2N2O2S/c6-5(7)3-1-4-2-8-3/h1-2H
- SMILES： C1=C([N+](=O)[O-])SC=N1

Computed Properties

Exact Mass: 129.98400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 129.984
Heavy Atom Count: 8
Complexity: 102
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 87A^2

Experimental Properties

LogP: 1.57450
PSA: 86.95000
Refractive Index: 1.614
Boiling Point: 250.5°Cat760mmHg
Melting Point: 55-57
Flash Point: 105.3°C
Density: 1.549

5-Nitrothiazole Security Information

Dangerous goods sign： Xi
Hazard Statement： Irritant/Keep Cold
Storage Condition：Keep cold

5-Nitrothiazole Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Nitrothiazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001L73-250mg	Thiazole, 5-nitro-	14527-46-9	95%	250mg	$112.00
A2B Chem LLC	AA73327-250mg	5-Nitrothiazole	14527-46-9	≥ 95% (HPLC)	250mg	$91.00	2024-04-20
abcr	AB245531-1 g	5-Nitro-1,3-thiazole, 96%; .	14527-46-9	96%	1g	€186.50	2023-04-27
Alichem	A059004290-10g	5-Nitrothiazole	14527-46-9	95%	10g	$469.20	2022-04-02
Ambeed	A903876-100mg	5-Nitro-1,3-thiazole	14527-46-9	98%	100mg	$25.0
Apollo Scientific	OR3367-1g	5-Nitro-1,3-thiazole	14527-46-9	96%	1g	£120.00	2024-05-24
Chemenu	CM111431-5g	5-nitrothiazole	14527-46-9	95%	5g	$333	2021-08-06
Enamine	EN300-253319-1.0g	5-nitro-1,3-thiazole	14527-46-9		1.0g	$0.0
Fluorochem	050398-250mg	5-Nitro-1,3-thiazole	14527-46-9	98%	250mg	￡65.00	2022-03-01
TRC	N497225-50mg	5-Nitrothiazole	14527-46-9		50mg	$ 50.00	2022-06-03

5-Nitrothiazole Related Literature

1. Reduction of nitro-compounds

Ian D. Entwistle,Alan E. Jackson,Robert A. W. Johnstone,Robert P. Telford J. Chem. Soc. Perkin Trans. 1 1977 443
2. Formation of σ-anionic complexes in reactions between 5-nitrothiazole, 6-nitrobenzothiazole and tetrabutylammonium borohydride

Luciano Forlani,Antonio Ferrara,Andrea Lugli,Paolo E. Todesco J. Chem. Soc. Perkin Trans. 2 1994 1703
3. Reactivity of 2-halogenothiazoles towards nucleophiles: kinetics and mechanisms of the reactions of 2-halogeno-X-thiazoles with benzenethiolate ion

M. Bosco,L. Forlani,V. Liturri,P. Riccio,P. E. Todesco J. Chem. Soc. B 1971 1373
4. Synthesis of SARS-CoV-2 Mpro inhibitors bearing a cinnamic ester warhead with in vitro activity against human coronaviruses

Andrea Citarella,Davide Moi,Martina Pedrini,Helena Pérez-Pe?a,Stefano Pieraccini,Alessandro Dimasi,Claudio Stagno,Nicola Micale,Tanja Schirmeister,Giulia Sibille,Giorgio Gribaudo,Alessandra Silvani,Clelia Giannini,Daniele Passarella Org. Biomol. Chem. 2023 21 3811
5. 2-(N,N-disubstituted amino)thiazoles with electron-withdrawing groups at position 5: preparation and investigation of structural features

Timothy N. Birkinshaw,David W. Gillon,Shaun A. Harkin,G. Denis Meakins,Malcom D. Tirel J. Chem. Soc. Perkin Trans. 1 1984 147
6. Surface relief grating growth in thin films of mexylaminotriazine-functionalized glass-forming azobenzene derivatives

Othmane R. Bennani,Tayel A. Al-Hujran,Jean-Michel Nunzi,Ribal Georges Sabat,Olivier Lebel New J. Chem. 2015 39 9162
7. Photochemical substitution of polyhalogenothiophene and halogenothiazole derivatives

Maurizio D’Auria,Claudio Distefano,Franco D'Onofrio,Giacomo Mauriello,Rocco Racioppi J. Chem. Soc. Perkin Trans. 1 2000 3513
8. Nucleophilic substitution of hydrogen in electron-deficient arenes, a general process of great practical value

Mieczys?aw M?kosza Chem. Soc. Rev. 2010 39 2855
9. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors

Ahmed Mahal,Meitao Duan,Dhafer S. Zinad,Ranjan K. Mohapatra,Ahmad J. Obaidullah,Xiaoyi Wei,Manoj K. Pradhan,Debadutta Das,Venkataramana Kandi,Hany S. Zinad,Quanhong Zhu RSC Adv. 2021 11 1804
10. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review

Kibrom Mezgebe,Endale Mulugeta RSC Adv. 2022 12 25932

14527-46-9 (5-Nitrothiazole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:14527-46-9)5-Nitrothiazole

Purity:99%

Quantity:5g

Price($):256.0